Cas no 1805614-08-7 (2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetic acid)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetic acid
• CAS No: 1805614-08-7
• MF: C₉H₉F₂IN₂O₂
• MW: 342.081241369247
• CID: 4894979
• Update Time: 2025-06-15

2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetic acid

• Inchi： 1S/C9H9F2IN2O2/c10-9(11)8-4(1-7(15)16)6(2-13)14-3-5(8)12/h3,9H,1-2,13H2,(H,15,16)
• InChI Key： KCRZDBOMYSMSEA-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CN)C(CC(=O)O)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: -1.8
• Topological Polar Surface Area: 76.2

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetic acid

Comprehensive Overview of 2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetic acid (CAS No. 1805614-08-7)

2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetic acid (CAS No. 1805614-08-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and functional groups such as difluoromethyl and iodo substituents, plays a pivotal role in the development of novel bioactive molecules. Its structural complexity and versatility make it a valuable intermediate in synthetic chemistry, particularly in the design of small-molecule inhibitors and drug candidates.

The growing interest in 2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetic acid is driven by its potential applications in medicinal chemistry and biotechnology. Researchers are exploring its utility in targeting specific enzymes and receptors, which aligns with the current trend of precision medicine and personalized therapeutics. Additionally, its iodo moiety offers opportunities for radiolabeling, making it relevant in molecular imaging and diagnostic applications.

From a synthetic perspective, the compound's difluoromethyl group is of particular interest due to its ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability. This feature is highly sought after in the development of next-generation pharmaceuticals, where improving drug-like properties is a key focus. The aminomethyl functionality further enhances its reactivity, enabling diverse derivatization strategies for structure-activity relationship (SAR) studies.

In the context of green chemistry and sustainable synthesis, 2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetic acid presents opportunities for eco-friendly methodologies. Researchers are investigating catalytic processes and microwave-assisted reactions to optimize its production, reducing waste and energy consumption. This aligns with the global push toward environmentally benign chemical practices.

The compound's relevance extends to agrochemical research, where its structural motifs are being explored for the development of crop protection agents. The difluoromethyl group, in particular, is known to enhance the bioactivity of pesticides and herbicides, addressing the need for efficient and sustainable agricultural solutions. This application is especially timely, given the increasing demand for food security and sustainable farming practices worldwide.

Analytical characterization of 2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetic acid involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for confirming its purity and structural integrity, ensuring its suitability for high-value applications. The compound's CAS No. 1805614-08-7 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documentation.

In summary, 2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetic acid (CAS No. 1805614-08-7) is a multifaceted compound with broad implications in drug discovery, agricultural chemistry, and material science. Its unique structural features and functional groups make it a cornerstone in modern synthetic and applied chemistry, addressing some of the most pressing challenges in healthcare and sustainability.